2-Amino-3-(trifluoromethyl)pyridine
Cat. No. B070672
CAS No.:
183610-70-0
M. Wt: 162.11 g/mol
InChI Key: YWOWJQMFMXHLQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07718801B2
Procedure details
10 g of 2-chloro-3-trifluoromethylpyridine was dissolved in 100 mL of 25% aqueous ammonia, and stirred in a sealed-tube at 175° C. for 3 days. The reaction mixture was cooled back to room temperature, and was extracted with diethyl ether. The organic layer was washed with water and with saturated brine in the subsequent order, and then dried over anhydrous sodium sulfate. After filtering the insolubles, the filtrate was concentrated under reduced pressure to obtain 8.73 g of 3-(trifluoromethyl)-2-pyridinamine [34-1] as a white solid.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:7]([C:8]([F:11])([F:10])[F:9])=[CH:6][CH:5]=[CH:4][N:3]=1.[NH3:12]>>[F:9][C:8]([F:11])([F:10])[C:7]1[C:2]([NH2:12])=[N:3][CH:4]=[CH:5][CH:6]=1
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Inputs
Step One
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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ClC1=NC=CC=C1C(F)(F)F
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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175 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred in a sealed-tube at 175° C. for 3 days
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled back to room temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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was extracted with diethyl ether
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WASH
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Type
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WASH
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Details
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The organic layer was washed with water and with saturated brine in the subsequent order
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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After filtering the insolubles
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
3 d |
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Name
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|
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Type
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product
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Smiles
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FC(C=1C(=NC=CC1)N)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.73 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
